Cas no 2088284-59-5 (METHYL 3-(6-BROMOCHROMAN-2-YL)PROPANOATE)

• Product Name: METHYL 3-(6-BROMOCHROMAN-2-YL)PROPANOATE
• CAS No: 2088284-59-5
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 6628778
• PubChem ID: 138110309
• Update Time: 2025-11-06

METHYL 3-(6-BROMOCHROMAN-2-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-propanoic acid, 6-bromo-3,4-dihydro-, methyl ester
• METHYL3-(6-BROMOCHROMAN-2-YL)PROPANOATE
• 2088284-59-5
• METHYL 3-(6-BROMOCHROMAN-2-YL)PROPANOATE

• Inchi： 1S/C13H15BrO3/c1-16-13(15)7-5-11-4-2-9-8-10(14)3-6-12(9)17-11/h3,6,8,11H,2,4-5,7H2,1H3
• InChI Key： ZXYWUURQUYQCIZ-UHFFFAOYSA-N
• SMILES： C1(CCC(OC)=O)OC2=CC=C(Br)C=C2CC1

Computed Properties

• Exact Mass: 298.02046g/mol
• Monoisotopic Mass: 298.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 362.5±35.0 °C(Predicted)

Additional information on METHYL 3-(6-BROMOCHROMAN-2-YL)PROPANOATE

Introduction to Methyl 3-(6-Bromochroman-2-yl)propionate (CAS No. 2088284-59-5)

Methyl 3-(6-bromochroman-2-yl)propionate, identified by its CAS number 2088284-59-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of chromane derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a bromo substituent at the 6-position of the chroman ring and the propionic acid ester moiety at the 3-position introduces unique reactive sites that make this molecule a valuable intermediate in synthetic chemistry.

The structure of Methyl 3-(6-bromochroman-2-yl)propionate features a benzene ring fused to a cyclohexane ring, with a bromine atom attached to the benzene ring at the 6-position. This bromine atom serves as a key functional group for further chemical modifications, enabling the synthesis of more complex derivatives. The propionic acid ester group at the 3-position provides another site for functionalization, making this compound a versatile building block for medicinal chemists.

In recent years, there has been growing interest in chromane derivatives due to their reported pharmacological properties. Studies have shown that compounds containing the chromane scaffold exhibit activities such as anti-inflammatory, antioxidant, and anticancer effects. The bromo substituent in Methyl 3-(6-bromochroman-2-yl)propionate enhances its reactivity, allowing for further derivatization to explore new pharmacological profiles. Researchers have utilized this compound in the synthesis of novel molecules targeting various disease pathways.

One of the most notable applications of Methyl 3-(6-bromochroman-2-yl)propionate is in the development of anticancer agents. Chromane derivatives have been investigated for their ability to inhibit the growth of cancer cells by interacting with specific molecular targets. The bromine atom in this compound facilitates cross-coupling reactions, such as Suzuki-Miyaura coupling, which are commonly used in constructing complex organic molecules. These reactions allow for the introduction of diverse functional groups, enhancing the potential therapeutic efficacy of derived compounds.

Another area where Methyl 3-(6-bromochroman-2-yl)propionate has shown promise is in anti-inflammatory research. Chronic inflammation is associated with various diseases, including arthritis and cardiovascular disorders. Chromane derivatives have been reported to modulate inflammatory pathways by inhibiting key enzymes and signaling molecules. The structural features of Methyl 3-(6-bromochroman-2-yl)propionate, particularly the bromo-substituted chroman ring, make it an attractive candidate for designing new anti-inflammatory drugs.

The compound's potential also extends to neuroprotective applications. Oxidative stress and neuroinflammation are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have suggested that chromane derivatives can protect neurons from damage by scavenging reactive oxygen species and reducing inflammation. Methyl 3-(6-bromochroman-2-yl)propionate, with its unique structural motifs, could be a valuable precursor for developing neuroprotective agents.

In synthetic chemistry, Methyl 3-(6-bromochroman-2-yl)propionate serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for the introduction of various functional groups, making it a useful building block in drug discovery programs. The compound's ability to undergo cross-coupling reactions enables chemists to create diverse libraries of derivatives for high-throughput screening.

The pharmaceutical industry has recognized the importance of chromane derivatives due to their broad spectrum of biological activities. Companies are investing in research to develop novel drugs based on these compounds. Methyl 3-(6-bromochroman-2-yl)propionate is being explored as a starting material for synthesizing lead compounds that could eventually enter clinical trials.

The chemical properties of Methyl 3-(6-bromochroman-2-yl)propionate, including its solubility and stability, make it suitable for various applications in research and industry. Its compatibility with standard synthetic protocols ensures that it can be easily integrated into existing workflows. This flexibility is crucial for drug development pipelines where efficiency and scalability are paramount.

In conclusion, Methyl 3-(6-bromochroman-2-yl)propionate (CAS No. 2088284-59-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for chromane derivatives, compounds like Methyl 3-(6-bromochroman-2-yl)propionate will play an increasingly important role in drug discovery and development.